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Compound of Interest

Compound Name: Vomifoliol, (+)-

CAS No.: 23526-45-6

Cat. No.: B113931

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to (+)-Vomifoliol
(+)-Vomifoliol, also known as (4S)-4-hydroxy-4-[(1E,3R)-3-hydroxybut-1-en-1-yl]-3,5,5-

trimethylcyclohex-2-en-1-one, is a naturally occurring apocarotenoid.[1][2] Apocarotenoids are

organic compounds derived from the enzymatic or oxidative cleavage of carotenoids. (+)-

Vomifoliol is a C13-norisoprenoid, a class of compounds known for their significant roles in

plant physiology and their diverse biological activities in other organisms.[1] This guide

provides a comprehensive overview of the physical and chemical properties, analytical

methodologies, and key biological functions of (+)-Vomifoliol, tailored for professionals in

research and drug development.

Part 1: Physicochemical Properties
A thorough understanding of the physicochemical properties of (+)-Vomifoliol is fundamental for

its isolation, characterization, and application in various scientific disciplines.
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Structural and General Properties
Property Value Source(s)

Chemical Formula C₁₃H₂₀O₃ [3]

Molecular Weight 224.30 g/mol [3]

IUPAC Name

(4S)-4-hydroxy-4-[(1E,3R)-3-

hydroxybut-1-en-1-yl]-3,5,5-

trimethylcyclohex-2-en-1-one

[3]

CAS Registry Number 23526-45-6 [3]

Appearance
White crystalline powder

(estimated)
[4]

Physical Properties
Property Value Source(s)

Melting Point 105-108 °C [2]

Boiling Point
362.00 to 363.00 °C

(estimated at 760.00 mm Hg)
[4]

Solubility

Slightly soluble in water.

Soluble in alcohol, chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

[4]

Specific Rotation [α]D
Varies with solvent and

conditions.
[5]

Part 2: Spectroscopic Data for Structural
Elucidation
Spectroscopic analysis is crucial for the unambiguous identification and structural confirmation

of (+)-Vomifoliol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H-NMR (Proton NMR): The ¹H-NMR spectrum of (+)-Vomifoliol exhibits characteristic signals

corresponding to its unique structural features. Key chemical shifts and coupling constants are

instrumental in assigning the protons within the molecule.[4]

¹³C-NMR (Carbon-13 NMR): The ¹³C-NMR spectrum provides detailed information about the

carbon skeleton of (+)-Vomifoliol.[3]

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of (+)-Vomifoliol, aiding in its identification.[5]

Infrared (IR) Spectroscopy
The IR spectrum of (+)-Vomifoliol reveals the presence of key functional groups through their

characteristic vibrational frequencies.

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of (+)-Vomifoliol in a suitable solvent like methanol or ethanol shows

absorption maxima characteristic of its conjugated system.

Part 3: Experimental Protocols
This section provides detailed methodologies for the isolation, purification, and quantification of

(+)-Vomifoliol, essential for researchers working with this compound.

Isolation and Purification from Plant Material
(+)-Vomifoliol can be isolated from various plant sources. The following protocol is a general

guideline based on established methods.[4]

Step 1: Extraction

Air-dry and powder the plant material (e.g., leaves).

Perform exhaustive extraction with a suitable solvent, such as methanol or ethanol, at room

temperature.
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Concentrate the crude extract under reduced pressure.

Step 2: Liquid-Liquid Partitioning

Suspend the crude extract in water and partition sequentially with solvents of increasing

polarity (e.g., n-hexane, chloroform, ethyl acetate).

Monitor the fractions for the presence of (+)-Vomifoliol using Thin Layer Chromatography

(TLC).

Step 3: Chromatographic Purification

Subject the (+)-Vomifoliol-rich fraction (typically the chloroform or ethyl acetate fraction) to

column chromatography on silica gel.

Elute with a gradient of solvents (e.g., n-hexane and ethyl acetate) to separate the

compounds.

Further purify the fractions containing (+)-Vomifoliol using preparative High-Performance

Liquid Chromatography (HPLC) to obtain the pure compound.

Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a highly sensitive and specific method for the quantification of (+)-Vomifoliol in

various matrices.

Step 1: Sample Preparation

Extract the sample with a suitable solvent (e.g., chloroform).

Derivatize the extract to improve the volatility and thermal stability of (+)-Vomifoliol. A

common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Step 2: GC-MS Analysis

Inject the derivatized sample into a GC-MS system equipped with an appropriate capillary

column.
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Use a suitable temperature program to achieve optimal separation.

Set the mass spectrometer to scan a specific mass range or to monitor characteristic ions of

the derivatized (+)-Vomifoliol for selective detection and quantification.

Part 4: Chemical Reactivity and Stability
Information on the chemical reactivity and stability of (+)-Vomifoliol is crucial for its handling,

storage, and formulation.

Stability: (+)-Vomifoliol is generally stable under standard laboratory conditions. However, as

with many natural products, prolonged exposure to light, heat, and extreme pH conditions

should be avoided to prevent degradation.

Reactivity: The presence of hydroxyl groups and a ketone functionality makes (+)-Vomifoliol

susceptible to various chemical reactions, including oxidation, reduction, and esterification.

Part 5: Chemical Synthesis
The chemical synthesis of (+)-Vomifoliol and its stereoisomers has been achieved, providing a

means to obtain this compound in a controlled manner for research purposes.[1] The synthesis

often involves multiple steps and utilizes chiral catalysts to achieve the desired

stereochemistry.

Part 6: Biological Activities and Mechanisms of
Action
(+)-Vomifoliol exhibits a range of interesting biological activities, with its anti-inflammatory and

antioxidant properties being the most extensively studied.

Anti-inflammatory Activity
(+)-Vomifoliol has been shown to possess significant anti-inflammatory effects.[6][7] A key

mechanism underlying this activity is its ability to inhibit the Nuclear Factor-kappa B (NF-κB)

signaling pathway.[3] NF-κB is a crucial transcription factor that regulates the expression of

numerous pro-inflammatory genes.
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Caption: Inhibition of the NF-κB signaling pathway by (+)-Vomifoliol.

By inhibiting the IKK complex, (+)-Vomifoliol prevents the phosphorylation and subsequent

degradation of IκBα. This keeps NF-κB sequestered in the cytoplasm, thereby downregulating

the expression of pro-inflammatory cytokines and mediators.[3]

Antioxidant Activity
(+)-Vomifoliol demonstrates notable antioxidant properties by scavenging free radicals.[7] Its

antioxidant mechanism is believed to involve hydrogen atom transfer (HAT) and single electron

transfer (SET) mechanisms, which are common for phenolic and other hydroxyl-containing

compounds.[8][9][10] The presence of hydroxyl groups in its structure allows it to donate a

hydrogen atom or an electron to neutralize reactive oxygen species (ROS), thus mitigating

oxidative stress.

Conclusion
(+)-Vomifoliol is a fascinating natural product with a well-defined chemical structure and a

spectrum of biological activities that are of significant interest to the scientific community. Its

anti-inflammatory and antioxidant properties, mediated in part through the inhibition of the NF-

κB pathway, make it a promising candidate for further investigation in the context of drug

discovery and development. This technical guide provides a solid foundation for researchers to

understand and work with this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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